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Compound of Interest

Compound Name: Diethyl trisulfide

Cat. No.: B1294429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl trisulfide, with the CAS registry number 3600-24-6, is an organosulfur compound that

plays a significant role in the flavor and aroma profiles of various foods. It is a volatile, colorless

to pale yellow liquid characterized by a potent sulfurous, garlic-like, and onion-like odor.[1][2]

This technical guide provides a comprehensive overview of the physicochemical properties,

toxicological data, natural occurrence, and applications of diethyl trisulfide, along with

relevant experimental methodologies.

Physicochemical Properties
The fundamental physicochemical properties of diethyl trisulfide are summarized in the table

below. These properties are crucial for understanding its behavior in various experimental and

industrial settings.
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Property Value Source(s)

Molecular Formula C₄H₁₀S₃ [3][4]

Molecular Weight 154.32 g/mol [3][5]

Appearance Colorless to pale yellow liquid [1][2]

Odor
Powerful sulfurous, garlic, and

onion-like
[2]

Melting Point -72.6 °C to -73 °C [6]

Boiling Point 204 °C to 218 °C [1][6]

Density 1.108 to 1.11 g/cm³ at 20 °C [7]

Refractive Index 1.556 - 1.570 at 20 °C [1][6]

Flash Point 71.11 °C to 87 °C [3][6][7]

Solubility

Insoluble in water; Soluble in

non-polar solvents and

ethanol.[1]

[1]

LogP (Octanol/Water Partition

Coefficient)
2.945 (estimated) [8]

Toxicological Profile
Quantitative toxicological data, specifically LD50 values for diethyl trisulfide, are not readily

available in the public domain. However, safety data sheets and GHS classifications provide

important hazard information.

GHS Hazard Classification:

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[9]

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[9]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tandfonline.com/doi/full/10.1080/15563650.2018.1511800
https://pubmed.ncbi.nlm.nih.gov/30843331/
https://www.tandfonline.com/doi/full/10.1080/15563650.2018.1511800
https://rjraap.com/0869-7922/article/view/641425
https://www.fishersci.com/store/msds?partNumber=AAL1006514&productDescription=DIETHYL+DISULFIDE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.xixisys.com/substances/3600-24-6
https://www.xixisys.com/substances/3600-24-6
https://www.cpchem.com/sites/default/files/2020-05/01541360.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1006514&productDescription=DIETHYL+DISULFIDE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cpchem.com/sites/default/files/2020-05/01541360.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-trisulfide
https://www.fishersci.com/store/msds?partNumber=AAL1006514&productDescription=DIETHYL+DISULFIDE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cpchem.com/sites/default/files/2020-05/01541360.pdf
https://www.tandfonline.com/doi/full/10.1080/15563650.2018.1511800
https://www.cpchem.com/sites/default/files/2020-05/01541360.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-trisulfide
https://www.fishersci.com/store/msds?partNumber=AAL1006514&productDescription=DIETHYL+DISULFIDE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1006514&productDescription=DIETHYL+DISULFIDE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/117218
https://www.benchchem.com/product/b1294429?utm_src=pdf-body
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/acuted-l.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/acuted-l.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/acuted-l.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the lack of specific LD50 data for diethyl trisulfide, the toxicological data for related

compounds are often considered for risk assessment, though caution is advised. For instance,

the oral LD50 for the related compound diethyl disulfide in rats is reported to be 2,030 mg/kg.

Natural Occurrence and Applications
Natural Occurrence
Diethyl trisulfide is a naturally occurring volatile compound found in a variety of plants,

contributing significantly to their characteristic aromas. It has been identified in:

Allium Species: A prominent component in garlic (Allium sativum) and onion (Allium cepa),

contributing to their pungent aroma.[4][10]

Brassica Species: Found in vegetables like cabbage (Brassica oleracea).[4]

Other Foods: It has also been reported in boiled beef and durian fruit.

Applications
The primary application of diethyl trisulfide is in the food industry as a flavoring agent.[2] Its

potent sulfurous notes are utilized to impart or enhance garlic, onion, and savory flavors in a

wide range of food products.

Emerging research on related organotrisulfides, such as dimethyl trisulfide and diallyl trisulfide,

suggests potential therapeutic applications. These compounds have been investigated for their

efficacy as cyanide antidotes.[1] The proposed mechanism involves the donation of a sulfur

atom to convert toxic cyanide into the less harmful thiocyanate. Furthermore, diallyl trisulfide,

another related compound from garlic, has been studied for its anticancer properties.[8] While

these findings are promising, it is crucial to note that this research has primarily focused on

other trisulfides, and further investigation is needed to determine if diethyl trisulfide exhibits

similar activities.

There is also an interest in the potential use of diethyl trisulfide in pest control, leveraging its

strong odor as a repellent or attractant for certain insects.[3]

Experimental Protocols
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Detailed experimental protocols for the synthesis and isolation of diethyl trisulfide are not

widely available in peer-reviewed literature. However, general methodologies for the synthesis

of organic polysulfides and the isolation of volatile compounds from natural sources can be

adapted.

Synthesis
A general approach for the synthesis of trisulfides involves the reaction of a thiol with a sulfur-

transfer reagent. For diethyl trisulfide, this could conceptually involve the reaction of

ethanethiol with a reagent like sulfur dichloride or by other methods involving the controlled

oxidation of thiols. Specific reaction conditions, including stoichiometry, temperature, and

catalysts, would need to be optimized.

Isolation and Analysis from Natural Sources
A common method for the isolation and analysis of volatile compounds like diethyl trisulfide
from natural matrices is Headspace Solid-Phase Microextraction (HS-SPME) followed by Gas

Chromatography-Mass Spectrometry (GC-MS).

Protocol Outline: Analysis of Diethyl Trisulfide in Onion using HS-SPME-GC-MS

Sample Preparation: A fresh onion sample is homogenized in a sealed vial. An internal

standard may be added for quantitative analysis.

Headspace Extraction (HS-SPME): The vial is heated to a specific temperature (e.g., 60°C)

for a set time (e.g., 30 minutes) to allow volatile compounds to partition into the headspace.

An SPME fiber coated with a suitable stationary phase (e.g.,

polydimethylsiloxane/divinylbenzene) is then exposed to the headspace to adsorb the

analytes.

Gas Chromatography (GC) Analysis: The SPME fiber is desorbed in the hot injection port of

a gas chromatograph. The volatile compounds are separated on a capillary column (e.g.,

DB-5ms). The oven temperature is programmed to ramp up to achieve separation of the

different components.

Mass Spectrometry (MS) Detection: The separated compounds are introduced into a mass

spectrometer. The mass spectrometer is operated in electron ionization (EI) mode, and mass
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spectra are recorded over a specific mass range (e.g., m/z 35-350).

Compound Identification: Diethyl trisulfide is identified by comparing its mass spectrum and

retention time with that of an authentic standard or by matching the spectrum with a

reference library (e.g., NIST).

Visualizations
The following diagram illustrates the general workflow for the analysis of diethyl trisulfide from

a natural source using HS-SPME-GC-MS.
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Analytical Workflow for Diethyl Trisulfide
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Diethyl trisulfide is a key organosulfur compound with significant contributions to the flavor

and aroma of many foods. While its primary application is as a flavoring agent, the potential

therapeutic properties of related trisulfides suggest avenues for future research into the

bioactivity of diethyl trisulfide. Further studies are needed to establish a comprehensive

toxicological profile and to develop standardized protocols for its synthesis and isolation. The

analytical methods outlined in this guide provide a foundation for researchers to quantify and

study this important volatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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